Cas no 3814-93-5 (Styrene-α,β,β-d3)

Styrene-α,β,β-d3 is a deuterated analog of styrene, where three hydrogen atoms at the α and β positions are replaced with deuterium (D). This isotopic labeling enhances its utility in mechanistic studies, kinetic isotope effect (KIE) investigations, and NMR spectroscopy applications. The incorporation of deuterium reduces signal interference in proton NMR, enabling clearer analysis of reaction pathways. Its high isotopic purity and stability make it valuable for tracing and quantifying molecular interactions in polymerization research and organic synthesis. The compound is particularly useful in studies requiring precise tracking of hydrogen/deuterium exchange processes or elucidating reaction mechanisms in catalytic systems.

Styrene-α,β,β-d3 structure

Product Name:Styrene-α,β,β-d3

CAS No:3814-93-5

MF:C₈H₅D₃

MW:107.168

MDL:MFCD00084182

CID:296583

PubChem ID:10855399

Update Time:2025-05-28

Styrene-α,β,β-d3 Chemical and Physical Properties

Names and Identifiers

- STYRENE-ALPHA,BETA,BETA-D3
- Styrene(vinyl-1,2,2-d3)
- Styrene-α,β,β-d3
- Styrene-alpha, beta, beta-d3
- MFCD00084182
- Styrene- alpha , beta , beta -d3
- Styrene (vinyl-1,2,2-d3)
- D99675
- (~2~H_3_)Ethenylbenzene
- 3814-93-5
- Styrene-?,?,?-d3
- DTXSID90445906
- Styrene-d3, stab.
- 1,2,2-trideuterioethenylbenzene
- Styrene-alpha, beta, beta-d3, >=98 atom % D, >=98% (CP), contains hydroquinone as stabilizer
- MDL： MFCD00084182
- Inchi： InChI=1S/C8H8/c1-2-8-6-4-3-5-7-8/h2-7H,1H2/i1D2,2D
- InChI Key： PPBRXRYQALVLMV-FUDHJZNOSA-N
- SMILES： [2H]/C(=C(/C1C=CC=CC=1)\[2H])/[2H]

Computed Properties

Exact Mass: 107.0814304930g/mol
Monoisotopic Mass: 107.0814304930g/mol
Isotope Atom Count: 3
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 68.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 0Å²

Experimental Properties

Color/Form: Not determined
Density: 0.935 g/mL at 25 °C(lit.)
Melting Point: -31 °C
Boiling Point: 50-51 °C25 mm Hg(lit.)
Flash Point: 31 °C
Refractive Index: n20/D 1.546(lit.)
LogP: 2.32960
Solubility: Not determined

Styrene-α,β,β-d3 Security Information

Hazardous Material transportation number：UN 2055 3/PG 3
WGK Germany：3
Hazard Category Code： 10-20-36/38
Safety Instruction： 23
Hazardous Material Identification：

Styrene-α,β,β-d3 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB258433-1 g	Styrene-d3, stab., 98 atom%D; .	3814-93-5		1 g	€423.90	2023-07-20
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	524999-1G	Styrene-α,β,β-d3	3814-93-5	98%	1g	¥4624.59	2023-12-05
Apollo Scientific	DE935-1g	Styrene-D3. stab. >98 Atom % D 1g ampoule	3814-93-5	>98 Atom % D	1g	£174.00	2025-02-19
TRC	S687796-5mg	Styrene-α,β,β-d3	3814-93-5		5mg	$ 64.00	2023-09-06
TRC	S687796-10mg	Styrene-α,β,β-d3	3814-93-5		10mg	$ 81.00	2023-09-06
TRC	S687796-50mg	Styrene-α,β,β-d3	3814-93-5		50mg	$98.00	2023-05-17
Cooke Chemical	S6424649-1g	Styrene-α,β,β-d3 , ≥98atom%D,≥98%(CP)	3814-93-5	containshydroquinoneasstabilizer	1g	RMB 3366.49	2025-02-21
SHENG KE LU SI SHENG WU JI SHU	sc-258183-1g	Styrene-α, β, β-d3,	3814-93-5		1g	￥1933.00	2023-09-05
abcr	AB258433-1g	Styrene-d3, stab., 98 atom%D; .	3814-93-5		1g	€465.40	2025-04-19
SHENG KE LU SI SHENG WU JI SHU	sc-258183-1 g	Styrene-α, β, β-d3,	3814-93-5		1g	￥1,933.00	2023-07-10